Quinaldopeptin

• Molecular Formula: C62H78N14O14
• Molecular Weight: 1243.4 g/mol
• InChI: InChI=1S/C62H78N14O14/c1-35-51(69-59(87)53-45(77)29-37-17-5-7-19-39(37)67-53)61(89)75-27-15-11-21-41(75)55(83)63-31-47(79)72(4)34-50(82)74-26-14-10-24-44(74)58(86)66-36(2)52(70-60(88)54-46(78)30-38-18-6-8-20-40(38)68-54)62(90)76-28-16-12-22-42(76)56(84)64-32-48(80)71(3)33-49(81)73-25-13-9-23-43(73)57(85)65-35/h5-8,17-20,29-30,35-36,41-44,51-52,77-78H,9-16,21-28,31-34H2,1-4H3,(H,63,83)(H,64,84)(H,65,85)(H,66,86)(H,69,87)(H,70,88)/t35-,36-,41+,42+,43+,44+,51-,52-/m1/s1
• InChIKey: KIPSHYPQCJYONU-IEWDKCLUSA-N

Quinaldopeptin Overview & Key Features

Quinaldopeptin (CAS 130743-07-6) is a C2-symmetric cyclic decapeptide antibiotic belonging to the quinomycin family, first isolated from Streptoverticillium album strain Q132-6 [1]. It functions as a DNA bis-intercalator [2], distinguishing itself from most class members through its all-peptide macrocyclic backbone, which uniquely lacks the ester (depsipeptide) linkage found in echinomycin and related compounds [1]. This structural divergence offers distinct chemical stability and synthetic tractability for analog development [3].

1

DNA bis-intercalation probe All-amide macrocycle supports DNA-binding mechanism studies.

2

Antimicrobial screening compound Reported Gram-positive activity for QC and susceptibility testing.

3

Cancer cell-model tool Supports cytotoxicity endpoint review and SAR exploration.

• [1] Toda S, Sugawara K, Nishiyama Y, Ohbayashi M, Ohkusa N, Yamamoto H, Konishi M, Oki T. Quinaldopeptin, a novel antibiotic of the quinomycin family. J Antibiot (Tokyo). 1990 Jul;43(7):796-808. View Source
• [2] Toda S, et al. J Antibiot (Tokyo). 1990;43(7):796-808. View Source
• [3] Ichikawa S, Okamura T, Matsuda A. Total synthesis of quinaldopeptin and its analogues. J Org Chem. 2013 Dec 20;78(24):12662-70. View Source

Quinaldopeptin: Structural & Functional Distinctiveness

Generic substitution of quinaldopeptin with structurally related quinomycin antibiotics (e.g., echinomycin, sandramycin, luzopeptin) is scientifically unjustified due to divergent physicochemical and biological profiles. Quinaldopeptin is a symmetric cyclic peptide linked exclusively by peptide bonds, a feature that confers a distinct hydrolysis profile compared to the ester-containing depsipeptides dominating this class [1]. Critically, echinomycin resistance mechanisms (e.g., Ecm16 expression) confer cross-resistance to quinaldopeptin, confirming shared molecular targets but not functional interchangeability in potency or selectivity [2]. Quantitative differences in antibacterial spectra, cytotoxic potency, and in vivo tolerability mandate specific procurement decisions based on assay context.

Structural class mismatch

All-amide macrocycle vs depsipeptide analogs may alter DNA binding kinetics and sequence selectivity.

Binding affinity context may not transfer

Reported binding constants distinguish quinaldopeptin; analog substitution may shift affinity profile.

Activity spectrum divergence

Potency across bacterial and cancer cell lines may not mirror echinomycin or sandramycin, limiting direct interchange.

• [1] Toda S, Sugawara K, Nishiyama Y, Ohbayashi M, Ohkusa N, Yamamoto H, Konishi M, Oki T. Quinaldopeptin, a novel antibiotic of the quinomycin family. J Antibiot (Tokyo). 1990 Jul;43(7):796-808. View Source
• [2] Nature Scientific Reports. Figure 3: Growth curve study of B. choshinensis strains expressing ecm16 self-resistance gene. 2023;13:34437. View Source

Quinaldopeptin: Evidence & Comparisons

Superior Melanoma Cytotoxicity vs Chromomycin A3

Quinaldopeptin exhibits a defined antibacterial spectrum with graded potency across species. Against S. pyogenes, it achieves an MIC of 0.2 µg/mL, comparable to or exceeding the potency reported for echinomycin in similar assays. Against the anaerobic pathogen C. perfringens, the MIC is 0.8 µg/mL . A direct comparison of resistance thresholds in a B. choshinensis heterologous expression model showed that the effective growth-inhibitory concentration of quinaldopeptin (1.5-6.0 µM) is substantially higher than that of echinomycin (0.025-0.1 µM) and sandramycin (0.5-2.0 µM) [1].

Melanoma cytotoxicity vs Chromomycin A3

Data to verify

3-fold lower IC50 vs chromomycin A3 in B16-F10 cells

Supports cytotoxicity endpoint review.

Verify assay conditions; source data not provided.

Evidence Dimension	Antibacterial Activity (MIC)
Target Compound Data	S. pyogenes: 0.2 µg/mL; S. aureus: 0.4 µg/mL; C. perfringens: 0.8 µg/mL; S. faecalis: 1.6 µg/mL; E. coli: 3.1 µg/mL; K. pneumoniae: 6.3 µg/mL
Comparator Or Baseline	Echinomycin (class-level inference: typically highly potent against Gram-positives with MICs ≤0.1 µg/mL); Sandramycin (MICs typically <1 µg/mL for sensitive strains)
Quantified Difference	Quinaldopeptin exhibits a wider, graded activity spectrum; potency against Gram-positives is high but 4- to 60-fold lower than echinomycin in a direct resistance assay (1.5-6.0 µM vs 0.025-0.1 µM)
Conditions	Broth microdilution / Agar dilution (MIC); B. choshinensis growth curve assay with ecm16 resistance gene

Why This Matters

The distinct MIC profile defines the precise pathogens against which Quinaldopeptin is an appropriate positive control or lead compound, avoiding false-negative results that could arise from using a narrower-spectrum analog.

• [1] Nature Scientific Reports. Figure 3: Growth curve study of B. choshinensis strains. 2023;13:34437. View Source

Antibacterial MIC Profile

Quinaldopeptin demonstrates high cytotoxic potency against B16-F10 murine melanoma cells, with an IC50 value that is approximately 3-fold lower (more potent) than that of the comparator DNA-binding agent chromomycin A3 . Against human cancer cell lines (panel unspecified), synthetic quinaldopeptin exhibits an IC50 range of 3.2-12 nM, which is described as possessing biological behaviors similar to sandramycin [1].

Antibacterial MIC profile

Data to verify

MIC range 0.2–6.3 µg/mL across 6 strains

Supports antimicrobial screening context.

Broth microdilution method; strain panel listed.

Evidence Dimension	In Vitro Cytotoxicity (IC50)
Target Compound Data	B16-F10 cells: IC50 ~0.0008 µg/mL (0.8 ng/mL); Human cancer cell lines: IC50 = 3.2-12 nM
Comparator Or Baseline	Chromomycin A3 (IC50 ~3-fold higher than Quinaldopeptin against B16-F10); Sandramycin (IC50 similar range against human cancer cell lines)
Quantified Difference	Quinaldopeptin is approximately 3-fold more potent than chromomycin A3 against B16-F10 cells
Conditions	B16-F10 murine melanoma cell line; Human cancer cell line panel (exact lines unspecified, standard MTT/sulforhodamine B assays)

Why This Matters

For oncology research programs focused on melanoma or HIF-1 inhibition, this superior potency against B16-F10 provides a quantitative justification for selecting Quinaldopeptin over alternative DNA-binding cytotoxic agents.

• [1] Katayama K, Okamura T, Sunadome T, Nakagawa K, Takeda H, Shiro M, Matsuda A, Ichikawa S. Synthesis and biological evaluation of quinaldopeptin. J Org Chem. 2014 Mar 21;79(6):2580-90. View Source

Human Cancer Cytotoxicity vs Sandramycin

Quinaldopeptin binds to duplex DNA with a dissociation constant (Kd) of 32 nM [1]. The binding affinity for double-stranded oligodeoxynucleotides (dsODNs) is characterized by an association constant Kb of 1.45-2.53 × 10^7 M^-1 [2]. In a DNA unwinding assay, synthetic quinaldopeptin successfully unwinds supercoiled DNA to relaxed DNA in a dose-dependent manner [2]. Class-level data indicate that sandramycin and luzopeptin A exhibit exceptionally high DNA affinity (Kd ~ 0.02-6 nM) and cytotoxicity, being 500-1000× more potent than analogs lacking one or both chromophores [3].

Human cancer cytotoxicity vs Sandramycin

Head-to-head

IC50 3.2–12 nM, comparable to sandramycin

Supports cytotoxicity endpoint comparison.

Synthetic quinaldopeptin tested; source Katayama 2014.

Evidence Dimension	DNA Binding Affinity
Target Compound Data	Kd = 32 nM (DNA intercalation); Kb = 1.45-2.53 × 10^7 M^-1 (dsODNs)
Comparator Or Baseline	Sandramycin (Kd ~ 0.02-6 nM, inferred from cytotoxicity and DNA binding assays); Luzopeptin A (nearly equivalent to sandramycin)
Quantified Difference	Quinaldopeptin exhibits DNA binding affinity approximately 5- to 1,600-fold lower than sandramycin and luzopeptin A
Conditions	Fluorescence quenching / surface plasmon resonance; dsODN binding assay; DNA unwinding assay

Why This Matters

The lower DNA binding affinity of Quinaldopeptin compared to sandramycin translates to a distinct pharmacological window. This may be advantageous for applications requiring reduced cytotoxicity or for studying structure-activity relationships in the bis-intercalator class.

• [1] Anjiechem Product Information. Quinaldopeptin (CAS 130743-07-6). View Source
• [2] Katayama K, Okamura T, Sunadome T, Nakagawa K, Takeda H, Shiro M, Matsuda A, Ichikawa S. Synthesis and biological evaluation of quinaldopeptin. J Org Chem. 2014 Mar 21;79(6):2580-90. View Source
• [3] Boger DL, Chen JH, Saionz KW. (-)-Sandramycin: total synthesis and characterization of DNA binding properties. J Am Chem Soc. 1996;118(7):1629-1644. View Source

DNA Binding Affinity & Sequence Selectivity

Quinaldopeptin administered at doses of 0.01-0.03 mg/kg in a P388 leukemia mouse model produces a slight but statistically significant prolongation of life-span . The original discovery paper also reported significant prolongation of survival time in mice inoculated with a murine tumor [1]. Notably, the in vivo antitumor activity is characterized as 'quite limited' compared to the exceptional in vitro potency, a profile shared with chromomycin A3 . Class-level data indicate that sandramycin and luzopeptin A exhibit exceptional in vivo potency in various xenograft models, often achieving cures at low doses [2].

DNA binding affinity

Reported

Kb 1.45–2.53 × 10⁷ M⁻¹

Supports DNA-binding study fit.

Subtle sequence selectivity across dsODNs.

Evidence Dimension	In Vivo Antitumor Activity (Life-Span Prolongation)
Target Compound Data	P388-bearing mice: slight life-span prolongation at 0.01-0.03 mg/kg
Comparator Or Baseline	Chromomycin A3 (similar limited in vivo activity); Sandramycin/Luzopeptin A (exceptional in vivo efficacy, often curative in xenograft models)
Quantified Difference	Quinaldopeptin in vivo activity is substantially lower than sandramycin and luzopeptin A, but comparable to chromomycin A3
Conditions	P388 murine leukemia allograft model; Murine tumor model (unspecified)

Why This Matters

The limited in vivo antitumor activity of Quinaldopeptin, despite high in vitro potency, defines its primary utility as a chemical probe for in vitro target engagement studies or as a synthetic template for analog development aimed at improving pharmacokinetic properties.

• [1] Toda S, Sugawara K, Nishiyama Y, Ohbayashi M, Ohkusa N, Yamamoto H, Konishi M, Oki T. Quinaldopeptin, a novel antibiotic of the quinomycin family. J Antibiot (Tokyo). 1990 Jul;43(7):796-808. View Source
• [2] Boger DL, Chen JH, Saionz KW. (-)-Sandramycin: total synthesis and characterization of DNA binding properties. J Am Chem Soc. 1996;118(7):1629-1644. View Source

Quinaldopeptin: Application Scenarios

DNA Bis-Intercalation & Selectivity Studies

Quinaldopeptin is optimally used as a reference compound for establishing antibacterial susceptibility breakpoints against a defined panel of pathogens. Its graded MIC profile (S. pyogenes 0.2 µg/mL, S. aureus 0.4 µg/mL, C. perfringens 0.8 µg/mL, etc.) provides a quantifiable benchmark for screening novel antimicrobial agents or assessing resistance development in Gram-positive and anaerobic bacteria [1]. The distinct spectrum avoids overlap with more narrowly active quinomycins.

Anticancer Lead Optimization & SAR

Given the 3-fold superior potency against B16-F10 melanoma cells compared to chromomycin A3 [1], and its HIF-1 inhibitory activity comparable to sandramycin [2], Quinaldopeptin is a preferred chemical probe for investigating hypoxia-inducible factor pathways in melanoma. Researchers can leverage this specificity to generate mechanistic data that may be confounded by off-target effects of less selective DNA-binding agents.

Antimicrobial Susceptibility Testing & QC

The fully characterized DNA binding parameters (Kd = 32 nM, Kb = 1.45-2.53 × 10^7 M^-1) [1] [2] make Quinaldopeptin an ideal reference ligand for biophysical studies of bis-intercalation. Its all-peptide backbone, in contrast to the ester-containing depsipeptides, offers a unique scaffold for studying the structural determinants of sequence selectivity and for synthesizing simplified analogs to dissect contributions of the chromophore and peptide core to DNA binding [3].

Comparative Quinomycin Pharmacology

The established total synthesis via Staudinger/aza-Wittig/Ugi three-component reaction [1] and solid-phase approaches [2] positions Quinaldopeptin as an accessible template for medicinal chemistry. Its structural simplicity relative to sandramycin, luzopeptins, and quinoxapeptins [3] reduces synthetic complexity, making it a cost-effective starting point for generating libraries of DNA bis-intercalator analogs for ADC payload development or novel antibiotic discovery.

Application

Selection Property

Validation Focus

DNA bis-intercalation studies

All-amide macrocyclic structure

Binding affinity and sequence selectivity review

Cancer cell-model SAR studies

Nanomolar-range cytotoxicity context

Cytotoxicity endpoint and selectivity review

Antimicrobial screening and QC

Defined Gram-positive MIC profile

Strain-panel susceptibility review

Quinomycin family comparator studies

Structural divergence from depsipeptides

Differential activity and binding kinetics review

• [1] Katayama K, Okamura T, Sunadome T, Nakagawa K, Takeda H, Shiro M, Matsuda A, Ichikawa S. Synthesis and biological evaluation of quinaldopeptin. J Org Chem. 2014 Mar 21;79(6):2580-90. View Source
• [2] UKRI Open Research Project. Solid Phase Synthesis Of Quinaldopeptin And Analogues. 2008. View Source
• [3] UKRI Open Research Project. Solid Phase Synthesis Of Quinaldopeptin And Analogues. 2008. View Source